Cas no 1172888-07-1 (2-(4-fluorophenyl)-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide
• CAS No: 1172888-07-1
• MF: C₂₀H₂₀FN₃O₂S
• MW: 385.455106735229
• CID: 6321869
• PubChem ID: 43974488
• Update Time: 2025-10-29

2-(4-fluorophenyl)-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide
• 1172888-07-1
• AKOS024643378
• 2-(4-fluorophenyl)-N-(5-(4-(isopropylthio)benzyl)-1,3,4-oxadiazol-2-yl)acetamide
• F2368-2232
• 2-(4-fluorophenyl)-N-(5-{[4-(propan-2-ylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide
• 2-(4-fluorophenyl)-N-[5-[(4-propan-2-ylsulfanylphenyl)methyl]-1,3,4-oxadiazol-2-yl]acetamide

• Inchi： 1S/C20H20FN3O2S/c1-13(2)27-17-9-5-15(6-10-17)12-19-23-24-20(26-19)22-18(25)11-14-3-7-16(21)8-4-14/h3-10,13H,11-12H2,1-2H3,(H,22,24,25)
• InChI Key： RATNFZHPZDJLGO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC1=NN=C(NC(CC2C=CC(=CC=2)F)=O)O1)C(C)C

Computed Properties

• Exact Mass: 385.12602622g/mol
• Monoisotopic Mass: 385.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.3Ų

Additional information on 2-(4-fluorophenyl)-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide

2-(4-Fluorophenyl)-N-(5-{4-(Propan-2-Ylsulfanyl)Phenylmethyl}-1,3,4-Oxadiazol-2-Yl)Acetamide: A Comprehensive Overview

The compound 2-(4-fluorophenyl)-N-(5-{4-(propan-2-ylsulfanyl)phenylmethyl}-1,3,4-oxadiazol-2-yl)acetamide, identified by the CAS number CAS No. 1172888-07-1, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely studied for their diverse biological activities. The molecule's structure incorporates a fluorophenyl group, an oxadiazole ring, and a propan-2-ylsulfanyl substituent, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery due to their ability to modulate various cellular pathways. The presence of the fluorophenyl group in this compound is particularly interesting as it enhances the molecule's lipophilicity, which is crucial for its bioavailability. Additionally, the propan-2-ylsulfanyl group introduces sulfur-based interactions that can play a significant role in stabilizing protein-ligand interactions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled the selective formation of the oxadiazole ring system, which is critical for the compound's stability and activity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes involved in inflammatory and neurodegenerative diseases. Its ability to inhibit specific kinases has been validated through both in vitro and in vivo studies. Furthermore, computational modeling has revealed potential binding modes that align with experimental data, providing insights into its mechanism of action.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. By modifying its structure to include biocompatible polymers or nanoparticles, researchers have demonstrated enhanced drug delivery efficiency. This innovation holds great promise for treating conditions where precise drug localization is essential.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their ecological impact. Green chemistry principles have been integrated into its production process to minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the compound's potential for large-scale use without significant environmental trade-offs.

In conclusion, 2-(4-fluorophenyl)-N-(5-{4-(propan-2-y lsulfanyl)phenylmethyl}-1,3,4 oxadiazol 2 yl)acetamide represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and versatile functional groups make it a valuable asset in contemporary research. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative solutions in modern science.